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Compound of Interest

Compound Name: Antimony hydroxide

Cat. No.: B1258205

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. When working with chemical compounds like antimony hydroxide,
a thorough understanding of safety protocols and personal protective equipment (PPE) is not
just a recommendation—it is a necessity. This guide provides essential, immediate safety and
logistical information for the handling and disposal of antimony hydroxide, ensuring the well-
being of laboratory personnel and the integrity of your research.

While a specific Safety Data Sheet (SDS) for antimony hydroxide is not readily available,
safety protocols can be effectively established by referencing data from related antimony
compounds. The information presented here is a consolidation of safety guidelines for various
antimony compounds and should be considered a comprehensive starting point for developing
your laboratory's specific standard operating procedures.

Personal Protective Equipment (PPE): Your First
Line of Defense

When handling antimony hydroxide, a multi-layered approach to personal protection is crucial
to minimize exposure risks.

Eye and Face Protection:

o Safety Goggles: Always wear chemical safety goggles with side shields to protect against
splashes and airborne particles.[1]
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o Face Shield: In situations with a higher risk of splashing, a face shield should be worn in
addition to safety goggles.

Skin Protection:

e Gloves: Chemical-resistant gloves are mandatory.[1][2] Materials such as neoprene or
natural rubber are often recommended for handling antimony compounds.[3] Always inspect
gloves for any signs of degradation before use.

e Lab Coat/Coveralls: A lab coat or coveralls made of a material that cannot be permeated by
the substance, such as Tyvek®, should be worn to protect the skin.[3]

o Closed-toe Shoes: Always wear closed-toe shoes in the laboratory.

Respiratory Protection: The need for respiratory protection depends on the form of the
antimony hydroxide and the specific procedures being performed.

e Dust Masks: If handling a powdered form that may generate dust, a NIOSH-approved N95,
R95, or P95 particulate respirator is recommended for concentrations up to 5 mg/m3.[4]

 Air-Purifying Respirators: For higher concentrations or in situations where vapors or mists
may be generated, a full-facepiece air-purifying respirator with appropriate cartridges should
be used.[4]

o Supplied-Air Respirators: In cases of potential high exposure, a supplied-air respirator with a
full facepiece operated in a pressure-demand or other positive-pressure mode is necessary.

[3]

Occupational Exposure Limits for Antimony
Compounds

Adherence to established occupational exposure limits is critical for ensuring a safe working
environment. The following table summarizes the key exposure limits for antimony and its
compounds.
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Exposure Limit (Time-
Agency . Notes
Weighted Average)

Legal permissible exposure

OSHA (PEL) 0.5 mg/m3 (8-hour) o

limit.
NIOSH (REL) 0.5 mg/m3 (10-hour) Recommended exposure limit.
ACGIH (TLV) 0.5 mg/m3 (8-hour) Threshold limit value.

Safe Handling and Storage: A Procedural Approach

Proper handling and storage protocols are essential to prevent accidents and minimize
exposure.

Handling:

o Work in a Ventilated Area: Always handle antimony hydroxide in a well-ventilated area,
preferably within a chemical fume hood, to minimize the inhalation of any dust or fumes.

e Avoid Dust Formation: Take care to avoid the formation of dust when handling powdered
forms.[1][2]

e Grounding: When transferring powdered material, ensure that equipment is properly
grounded to prevent static discharge, which could ignite fine dust particles.

e Avoid Incompatibilities: Antimony compounds can react violently with strong oxidizing agents,
acids, and halogens.[2] Keep these substances separate.

e Personal Hygiene: Wash hands thoroughly with soap and water after handling and before
eating, drinking, or smoking.[1]

Storage:

e Secure and Dry Location: Store antimony hydroxide in a tightly sealed, properly labeled
container in a cool, dry, and well-ventilated area.[2]
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o Separate from Incompatibles: Store away from incompatible materials to prevent hazardous
reactions.

» Restricted Access: Access to the storage area should be restricted to authorized personnel.
Emergency Procedures and First Aid

In the event of an exposure or spill, immediate and appropriate action is crucial.

First Aid:

» Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

» Skin Contact: Remove contaminated clothing and wash the affected skin area thoroughly
with soap and water. If irritation persists, seek medical attention.

« Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If
breathing has stopped, begin artificial respiration. Seek immediate medical attention.

 Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical
attention.

Spill Response:
o Evacuate the Area: Clear the area of all non-essential personnel.
o Ventilate: Ensure adequate ventilation.

o Wear Appropriate PPE: Don the appropriate personal protective equipment before
attempting to clean up the spill.

e Contain and Clean: For solid spills, carefully sweep or vacuum the material, avoiding dust
generation, and place it into a sealed, labeled container for disposal. For liquid spills, absorb
the material with an inert absorbent and place it in a sealed container.

o Decontaminate: Clean the spill area with a suitable decontaminating agent.
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Disposal Plan

Antimony compounds may be classified as hazardous waste.

o Consult Regulations: All waste containing antimony hydroxide must be disposed of in
accordance with local, state, and federal regulations.

o Licensed Disposal Contractor: Contact a licensed professional waste disposal service to
arrange for the proper disposal of antimony-containing waste.[5] Do not dispose of it down
the drain or in the regular trash.

Experimental Workflow for Safe Handling

The following diagram illustrates a logical workflow for safely handling antimony hydroxide in
a laboratory setting.

Caption: Workflow for the safe handling of antimony hydroxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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